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Cat. No.: B074651

For Researchers, Scientists, and Drug Development Professionals
Introduction

C.l. Sulphur Yellow 2 (C.1. 53120) is a sulfur dye widely used in the textile industry for dyeing
cellulosic fibers.[1][2][3] Like other sulfur dyes, its application requires reduction to a water-
soluble, colorless or lightly colored "leuco” form, which has an affinity for the substrate.[4]
Following absorption, the leuco form is oxidized back to the insoluble parent dye, fixing it within
the fiber. A thorough characterization of the leuco form is crucial for optimizing the dyeing
process, ensuring color consistency, and understanding the dye's stability and environmental
impact.

This technical guide provides an in-depth overview of the key aspects of C.l. Sulphur Yellow 2
leuco form characterization. Due to the limited availability of specific experimental data for this
particular dye in publicly accessible literature, this guide outlines the fundamental principles
and expected methodologies based on the known behavior of sulfur dyes.

Physicochemical Properties

The fundamental properties of both the parent dye and its leuco form are summarized below.
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C.l. Sulphur Yellow 2 C.l. Sulphur Yellow 2
Property -
(Oxidized Form) (Leuco Form)
C.l. Name Sulphur Yellow 2 Leuco Sulphur Yellow 2
C.l. Number 53120 53120
CAS Number 1326-66-5 12262-38-3[5]
Yellow-brown solution (in
Appearance Brown powder[2] ) ]
sodium sulfide)[2]
Insoluble in water; partially ) ]
B ) ) Soluble in agueous sodium
Solubility soluble in concentrated sulfuric

) sulfide solution.[5]
acid.[2]

Synthesis and Generation of the Leuco Form

The parent C.I. Sulphur Yellow 2 dye is synthesized by heating N,N'-diformyl-1,3-diamino-6-
methylbenzene and 4-(4-aminophenyl)benzenamine with sulfur at elevated temperatures (140-
220°C).[2][5]

The leuco form is generated by the reduction of the parent dye in an alkaline solution.[4]
Sodium sulfide is a common reducing agent for this process.[4] The reduction process involves
the cleavage of disulfide bonds within the complex polymeric structure of the sulfur dye to form
thiol groups, which are soluble in the alkaline medium.
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General Redox Transformation of a Sulfur Dye

C.l. Sulphur Yellow 2
(Insoluble, Colored)

Reduction Oxidation
(e.g., Na2s, Alkaline pH) /(e.g., Air, H202)

Leuco Form
(Soluble, Colorless/Lightly Colored)

Click to download full resolution via product page
Caption: Redox transformation of C.l. Sulphur Yellow 2.

Experimental Protocols for Characterization

Detailed experimental data for the leuco form of C.I. Sulphur Yellow 2 is not widely published.
The following protocols are generalized methods for the characterization of leuco sulfur dyes.

Preparation of the Leuco Form for Analysis

Objective: To prepare a stable solution of the C.I. Sulphur Yellow 2 leuco form for subsequent
analysis.

Materials:

C.l. Sulphur Yellow 2 powder

Sodium sulfide (NazS)

Sodium hydroxide (NaOH)

Deionized water, deoxygenated

Nitrogen gas
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Procedure:

 In a three-neck round-bottom flask equipped with a nitrogen inlet and a magnetic stirrer, add
a calculated amount of deionized, deoxygenated water.

¢ Purge the water with nitrogen gas for at least 30 minutes to remove dissolved oxygen.

e Under a continuous nitrogen blanket, add a specific concentration of sodium sulfide and a
small amount of sodium hydroxide to achieve an alkaline pH.

e Slowly add a weighed amount of C.I. Sulphur Yellow 2 powder to the solution while stirring.

o Gently heat the mixture (e.g., to 60-80°C) to facilitate the reduction and dissolution of the
dye. The solution should change color, indicating the formation of the leuco form.

e Maintain the solution under a nitrogen atmosphere to prevent premature oxidation.[6]

e For analysis, draw samples using a syringe and filter through a membrane filter, ensuring
minimal exposure to air.

UV-Visible Spectroscopy

Objective: To determine the absorption spectrum of the C.I. Sulphur Yellow 2 leuco form and
identify its maximum absorption wavelength (Amax).

Instrumentation:

e Dual-beam UV-Visible spectrophotometer

e Quartz cuvettes (1 cm path length) with airtight caps
Procedure:

» Prepare a series of dilutions of the leuco dye solution using a deoxygenated alkaline solution
of sodium sulfide as the blank.

e Record the UV-Visible spectra of the solutions over a wavelength range of 200-800 nm.

« |dentify the Amax of the leuco form. It is anticipated to be in the UV region.
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e The absorbance at Amax can be used to quantify the concentration of the leuco form,
provided a molar extinction coefficient is determined.

High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of the C.I. Sulphur Yellow 2 leuco form and to separate it from
its oxidized form and any impurities.

Instrumentation:

o HPLC system with a diode array detector (DAD) or UV detector
e Reversed-phase C18 column

o Autosampler with temperature control

Procedure:

e Prepare a suitable mobile phase, which may consist of a mixture of an aqueous buffer and
an organic solvent (e.g., acetonitrile or methanol). The mobile phase should be
deoxygenated.

* Inject a filtered sample of the leuco dye solution into the HPLC system.
e Run a gradient or isocratic elution program to separate the components.
e Monitor the elution profile at the Amax of the leuco form and the oxidized form.

e The retention time and peak area can be used for identification and quantification.

Electrochemical Analysis

Objective: To determine the redox potential of the C.I. Sulphur Yellow 2/leuco form couple.
Instrumentation:

o Potentiostat/Galvanostat
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e Three-electrode electrochemical cell (working electrode, reference electrode, counter
electrode)

Procedure:

e Set up the electrochemical cell with the leuco dye solution as the electrolyte.

e Use an inert working electrode (e.g., glassy carbon or platinum).

o Employ a suitable reference electrode (e.g., Ag/AgCI or saturated calomel electrode).

e Perform cyclic voltammetry by scanning the potential between the reduced and oxidized
states of the dye.

e The resulting voltammogram will show the oxidation and reduction peaks, from which the
formal redox potential can be determined.

Quantitative Data (Exemplary)

The following tables present an example of how quantitative data for the C.lI. Sulphur Yellow 2
leuco form would be structured. The values provided are illustrative and based on typical data
for sulfur dyes, as specific data for C.l. Sulphur Yellow 2 is not readily available.

Table 1: Spectroscopic Properties

Parameter Expected Value

Amax (Leuco Form) 280 - 350 nm (in the UV region)
Amax (Oxidized Form) 400 - 450 nm (in the visible region)
Molar Extinction Coefficient (€) at Amax To be determined experimentally

Table 2: Chromatographic Parameters
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Parameter Expected Value

Column C18,5 um, 4.6 x 250 mm
Mobile Phase Acetonitrile:Water gradient
Flow Rate 1.0 mL/min

Detection Wavelength

Diode Array Detector (DAD) monitoring multiple

wavelengths

Retention Time (Leuco Form)

To be determined experimentally

Retention Time (Oxidized Form)

To be determined experimentally

Table 3: Electrochemical Data

Parameter

Expected Value

Working Electrode

Glassy Carbon

Reference Electrode

Ag/AgCI

Scan Rate

50 mV/s

Redox Potential (EQ")

-600 to -750 mV vs. Ag/AgCl

Workflow and Logical Relationships

The characterization of C.l. Sulphur Yellow 2 leuco form follows a logical workflow, from

preparation to detailed analysis.
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Experimental Workflow for Leuco Dye Characterization

Sample Preparation

Preparation of Leuco Form Solution
(under inert atmosphere)

Analytical ChéractemA

UV-Visible Spectroscopy HPLC Analysis Electrochemical Analysis
/ Data Interpretation \
Determination of Amax Purity and Stability Assessment Redox Potential Determination

Click to download full resolution via product page

Caption: Workflow for leuco form characterization.

Stability and Handling

The leuco form of sulfur dyes is susceptible to air oxidation.[6] Therefore, all solutions should
be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent premature
conversion back to the insoluble oxidized form. The stability of the leuco form in solution is a
critical parameter for consistent dyeing and should be assessed, for instance, by monitoring its
concentration over time using UV-Vis spectroscopy or HPLC.

Conclusion

The characterization of the leuco form of C.I. Sulphur Yellow 2 is essential for a
comprehensive understanding of its behavior in dyeing applications. While specific analytical
data for this compound is scarce in the public domain, the methodologies and expected results
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outlined in this guide provide a solid framework for researchers and professionals to conduct a
thorough characterization. The use of techniques such as UV-Visible spectroscopy, HPLC, and
electrochemical analysis will yield valuable data on the spectral properties, purity, and redox
behavior of the leuco form, ultimately enabling better control and optimization of the dyeing
process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]
o 2. worlddyevariety.com [worlddyevariety.com]
e 3. echemi.com [echemi.com]

e 4. The Dyeing Process of Sulfur Dyes - Knowledge - Sinoever International Co.,Ltd
[dyestuffscn.com]

o 5. worlddyevariety.com [worlddyevariety.com]
e 6. p2infohouse.org [p2infohouse.org]

« To cite this document: BenchChem. [Characterization of C.l. Sulphur Yellow 2 Leuco Form: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074651#c-i-sulphur-yellow-2-leuco-form-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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